Cas no 884905-29-7 (2-(4-bromo-3-fluorophenyl)-2-methylpropanoic acid)

• Product Name: 2-(4-bromo-3-fluorophenyl)-2-methylpropanoic acid
• CAS No: 884905-29-7
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• MDL: MFCD19695493
• CID: 5229255
• PubChem ID: 11715872
• Update Time: 2025-10-05

2-(4-bromo-3-fluorophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-fluorophenyl)-2-methylpropanoic acid

• MDL： MFCD19695493
• Inchi： 1S/C10H10BrFO2/c1-10(2,9(13)14)6-3-4-7(11)8(12)5-6/h3-5H,1-2H3,(H,13,14)
• InChI Key： WCGPKDCSKROTPW-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=C(F)C=1)(C)(C)C(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-bromo-3-fluorophenyl)-2-methylpropanoic acid

2-(4-Bromo-3-Fluorophenyl)-2-Methylpropanoic Acid: A Comprehensive Overview

2-(4-Bromo-3-Fluorophenyl)-2-Methylpropanoic Acid, also known by its CAS number 884905-29-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromine atom, a fluorine atom, and a methyl group attached to a phenyl ring, further connected to a propanoic acid moiety. The presence of these substituents imparts distinct chemical and biological properties, making it a valuable molecule for research and potential applications in drug discovery.

The synthesis of 2-(4-Bromo-3-Fluorophenyl)-2-Methylpropanoic Acid involves a series of carefully designed organic reactions. Researchers have employed various strategies, including Friedel-Crafts acylation and subsequent functional group transformations, to construct the molecule. The introduction of the bromine and fluorine substituents is particularly crucial, as these atoms significantly influence the compound's electronic properties and reactivity. Recent advancements in catalytic methods have further optimized the synthesis process, enhancing yield and purity while minimizing environmental impact.

In terms of physical properties, 2-(4-Bromo-3-Fluorophenyl)-2-Methylpropanoic Acid exhibits a melting point of approximately 150°C and is sparingly soluble in water. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are essential for its characterization and quality control during manufacturing processes.

The biological activity of 2-(4-Bromo-3-Fluorophenyl)-2-Methylpropanoic Acid has been extensively studied. Recent research has highlighted its potential as an inhibitor of certain enzyme systems, particularly those involved in metabolic pathways. For instance, studies have demonstrated its ability to modulate the activity of histone deacetylases (HDACs), which are key players in epigenetic regulation. This finding underscores its potential application in the development of novel therapeutic agents for conditions such as cancer and inflammatory diseases.

In addition to its enzymatic activity, 2-(4-Bromo-3-Fluorophenyl)-2-Methylpropanoic Acid has shown promising results in preclinical models of neurodegenerative disorders. Its ability to cross the blood-brain barrier suggests that it may serve as a lead compound for the design of drugs targeting central nervous system diseases. Furthermore, recent investigations into its pharmacokinetic profile have revealed favorable absorption and distribution characteristics, which are critical for drug efficacy.

The structural versatility of 2-(4-Bromo-3-Fluorophenyl)-2-Methylpropanoic Acid also lends itself to combinatorial chemistry approaches. By modifying the substituents on the phenyl ring or altering the propanoic acid moiety, researchers can generate a library of analogs with diverse biological activities. This approach has been instrumental in expanding our understanding of structure-activity relationships (SAR) within this class of compounds.

In conclusion, 2-(4-Bromo-3-Fluorophenyl)-2-Methylpropanoic Acid, with its unique chemical structure and promising biological properties, represents a valuable asset in contemporary chemical research. Its potential applications span across drug discovery, materials science, and beyond. As ongoing studies continue to unravel its full spectrum of activities, this compound is poised to make significant contributions to both academic and industrial advancements.